Cas no 312636-12-7 (N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine)
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methoxyphenyl)-5-methyl-4-(p-tolyl)thiazol-2-amine
- 2-Thiazolamine, N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-
- AKOS000597276
- (2-Methoxy-phenyl)-(5-methyl-4-p-tolyl-thiazol-2-yl)-amine
- 312636-12-7
- N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
- EU-0035818
- F0777-0900
-
- Inchi: 1S/C18H18N2OS/c1-12-8-10-14(11-9-12)17-13(2)22-18(20-17)19-15-6-4-5-7-16(15)21-3/h4-11H,1-3H3,(H,19,20)
- InChI Key: PYKRCNFNESQNIA-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C2=CC=C(C)C=C2)N=C1NC1=CC=CC=C1OC
Computed Properties
- Exact Mass: 310.11398438g/mol
- Monoisotopic Mass: 310.11398438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- Density: 1.193±0.06 g/cm3(Predicted)
- Boiling Point: 461.4±47.0 °C(Predicted)
- pka: 4.11±0.10(Predicted)
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0777-0900-2μmol |
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine |
312636-12-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0777-0900-1mg |
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine |
312636-12-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0777-0900-2mg |
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine |
312636-12-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0777-0900-3mg |
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine |
312636-12-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0777-0900-4mg |
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine |
312636-12-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 |
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
Recent Advances in the Study of N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine (CAS: 312636-12-7)
N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine (CAS: 312636-12-7) is a thiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of a thiazole ring, coupled with methoxy and methylphenyl substituents, suggests possible interactions with biological targets, making it a promising candidate for drug development.
Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, in vitro assays have shown that N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential utility in the development of novel anti-inflammatory agents.
In addition to its anti-inflammatory properties, preliminary investigations have explored the compound's anticancer potential. Molecular docking studies have revealed that it can bind to key oncogenic targets, such as protein kinases involved in cell proliferation. While these results are promising, further in vivo studies are required to validate its efficacy and safety profile. The compound's ability to modulate multiple biological pathways highlights its versatility and underscores the need for comprehensive pharmacological evaluations.
The synthesis and optimization of N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in biological studies. Moreover, structure-activity relationship (SAR) studies have identified key structural modifications that enhance its bioactivity, paving the way for the development of more potent analogs.
Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Future research should focus on optimizing the pharmacokinetic properties of this compound and conducting rigorous preclinical evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.
In conclusion, N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine represents a promising scaffold for drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further investigation. As research progresses, this compound may contribute to the development of new treatments for inflammatory diseases and cancer, addressing unmet medical needs in these areas.
312636-12-7 (N-(2-methoxyphenyl)-5-methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)